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Compound of Interest

Compound Name: Fmoc-Gly-OH-13C2

Cat. No.: B12057112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Fmoc-
Gly-OH-13C2 (N-(9-Fluorenylmethoxycarbonyl)-glycine-13C2). While this document focuses

on the 13C isotopically labeled version, the safety and handling procedures are generally

applicable to the non-labeled compound (Fmoc-Gly-OH) and other isotopically labeled variants

(e.g., Fmoc-Gly-OH-13C2,15N) due to their identical chemical structures and reactivity. The

primary difference lies in their molecular weights.

Fmoc-Gly-OH-13C2 is a stable, isotopically labeled amino acid derivative widely used in

peptide synthesis and proteomics research. Although not classified as a hazardous substance

by all suppliers, it is crucial to handle it with care, adhering to good laboratory practices to

minimize any potential risks.[1][2] This guide summarizes key safety data, outlines handling

protocols, and provides a visual workflow for safe laboratory operations.

Core Data Summary
The following tables summarize the key physical, chemical, and safety information for Fmoc-

Gly-OH and its isotopically labeled counterparts.

Table 1: Physical and Chemical Properties
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Property Value Source

Chemical Name

N-(9-

Fluorenylmethoxycarbonyl)-

glycine-13C2

MCE

Synonyms Fmoc-glycine-13C2 MCE

CAS Number 286460-80-8 Sigma-Aldrich

Molecular Formula C₁₅[¹³C]₂H₁₅NO₄ BOC Sciences

Molecular Weight 299.29 g/mol Sigma-Aldrich

Appearance White to off-white solid/powder Anaspec, ChemicalBook

Melting Point 174-175 °C BOC Sciences, ChemicalBook

Solubility
Soluble in DMSO (10 mM) and

Methanol.
BOC Sciences, ChemicalBook

Storage Temperature
2-8°C, desiccated and

protected from light.
Anaspec, ChemicalBook

Table 2: GHS Hazard and Precautionary Information
Note: GHS classifications for Fmoc-Gly-OH can vary between suppliers. Some classify it as

non-hazardous, while others provide warnings. It is prudent to handle the compound as

potentially irritating.[1][2][3]
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Category Information

GHS Pictogram(s)

No symbol required by some suppliers; others

suggest the "Irritant" pictogram (exclamation

mark).[2][3][4]

Signal Word No signal word or "Warning".[2][3][4]

Hazard Statement(s)

- None according to some sources.[2] - H315:

Causes skin irritation.[3][4] - H319: Causes

serious eye irritation.[3][4] - H335: May cause

respiratory irritation.[3][4] - May be harmful if

swallowed (H303) or in contact with skin (H313).

[1]

Precautionary Statement(s)

- Prevention: - P261: Avoid breathing dust.[4][5]

- P264: Wash hands thoroughly after handling.

[5] - P280: Wear protective gloves/protective

clothing/eye protection/face protection.[5] -

Response: - P302+P352: IF ON SKIN: Wash

with plenty of soap and water.[5] - P304+P340:

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing.[5] - P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4][5] - Storage: -

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.[5] - Disposal: -

P501: Dispose of contents/container in

accordance with local regulations.[5]

Table 3: Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention.

[1][2][6]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation develops or

persists.[1][6]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting upper and lower eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing and consult a physician.[1]

[6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][6]

Experimental Protocols: Safe Handling Procedures
The following protocols are based on standard laboratory practices for handling solid chemical

compounds with potential irritant properties.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Handle Fmoc-Gly-OH-13C2 in a well-ventilated area. For procedures that may

generate dust, such as weighing or transferring powder, use a chemical fume hood or a

ventilated balance enclosure.[4][6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to

EN166 (EU) or NIOSH (US) standards.[6]
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves before use and use a proper glove removal technique to avoid skin contact.[6]

Body Protection: Wear a laboratory coat. For larger quantities or when there is a risk of

significant spillage, consider additional protective clothing.[6]

Respiratory Protection: If handling large quantities or if dust cannot be controlled at the

source, use a NIOSH-approved N95 (or equivalent) dust mask.

Weighing and Transferring the Compound
Preparation: Designate a specific area for handling the powder, preferably within a ventilated

enclosure. Assemble all necessary equipment (spatulas, weigh boats, containers) before

opening the primary container.

Dispensing: Open the container away from your breathing zone. Use a clean spatula to

carefully transfer the desired amount of powder to a weigh boat. Avoid scooping in a manner

that creates airborne dust.

Cleaning: Once the desired amount is weighed, securely close the primary container. Clean

any residual powder from the spatula and the weighing area using a damp cloth or a vacuum

with a HEPA filter. Do not dry sweep, as this can generate dust.

Disposal: Dispose of contaminated weigh boats, gloves, and cleaning materials as chemical

waste according to your institution's guidelines.

Storage and Spillage
Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-

ventilated place, away from incompatible materials such as strong oxidizing agents.[1][6]

Recommended storage is at 2-8°C.[7]

Spill Response:

Evacuate: Clear the immediate area of personnel.

Ventilate: Ensure the area is well-ventilated.
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Contain: Prevent further spillage and prevent the powder from entering drains.[6]

Clean-up: For small spills, gently sweep up the material and place it in a suitable, labeled

container for disposal. Avoid generating dust. Moisten the material slightly with water if

necessary to prevent it from becoming airborne.[1]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of all contaminated materials as chemical waste.

Visualized Workflow and Logical Relationships
The following diagrams illustrate the recommended workflows for safely handling Fmoc-Gly-
OH-13C2 in a laboratory setting.
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Caption: General workflow for handling Fmoc-Gly-OH-13C2 from preparation to cleanup.
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Emergency Spill Response
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Caption: Decision and action flow for responding to a solid chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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